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Introduction

Diglycolic acid (2,2'-Oxydiacetic acid), a dicarboxylic acid, is a compound of significant
interest in various scientific fields. It is a known toxic metabolite of diethylene glycol, a potent
nephrotoxicant. Understanding its thermodynamic properties is crucial for predicting its
behavior in biological systems, for the development of potential chelating agents, and for its
application in chemical synthesis. This guide provides a comprehensive overview of the known
thermodynamic properties of diglycolic acid, details the experimental methodologies for their
determination, and visualizes its key toxicological pathway.

Physicochemical and Thermodynamic Data

The following tables summarize the available quantitative data for diglycolic acid. It is
important to note that while some data are derived from experimental measurements, many of
the thermodynamic parameters are estimated using computational methods, such as the
Joback method.

Table 1: General Physicochemical Properties of Diglycolic Acid
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Property Value Source
Molecular Formula CaHeOs [1]
Molar Mass 134.09 g/mol [1]
Melting Point 140-144 °C [2]
Water Solubility Readily water-soluble [2]
pKa1 (at 20 °C) 2.79 [2]
pKaz (at 20 °C) 3.93 [2]

Table 2: Estimated Thermodynamic Properties of Diglycolic Acid

Property

Value

Unit Method

Source

Standard
Enthalpy of
Formation (gas,
298.15 K)

-787.73

kJ/mol Joback Method

[3]4]

Standard Gibbs
Free Energy of
Formation (gas,
298.15 K)

-653.68

kJ/mol Joback Method

[3]14]

Enthalpy of

Fusion

18.68

kJ/mol Joback Method

[3]4]

Ideal Gas Heat
Capacity (Cp) at
298.15 K

~150

J/mol-K Joback Method

[3]

Experimental Protocols

Detailed experimental protocols for determining the key thermodynamic properties of organic

acids like diglycolic acid are outlined below.
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Determination of Enthalpy of Combustion via Bomb
Calorimetry

The standard enthalpy of formation of an organic compound is often determined indirectly from
its enthalpy of combustion, which can be measured using a bomb calorimeter.

Principle: A known mass of the substance is completely combusted in a constant-volume
container (the "bomb") filled with excess oxygen under pressure. The heat released by the
combustion reaction is absorbed by the surrounding water bath, and the temperature change of
the water is measured.

Apparatus:

Oxygen bomb calorimeter

High-precision thermometer or thermistor

Pellet press

Ignition wire

Oxygen tank with pressure regulator

Procedure:

A pellet of a known mass of diglycolic acid is prepared using a pellet press.

e The pellet is placed in the sample holder within the bomb. An ignition wire of known length
and material is attached to the electrodes, with a portion of the wire in contact with the pellet.

e Asmall, known amount of water is added to the bomb to saturate the internal atmosphere,
ensuring that any water formed during combustion is in the liquid state.

e The bomb is sealed and purged with oxygen to remove any nitrogen, then filled with pure
oxygen to a pressure of approximately 25-30 atm.

e The bomb is placed in a calorimeter can containing a precisely measured volume of water.
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e The calorimeter is assembled, and the initial temperature of the water is recorded at regular
intervals to establish a baseline.

e The sample is ignited by passing an electric current through the fuse wire.

e The temperature of the water is recorded at regular intervals until it reaches a maximum and
then begins to cool.

e The heat capacity of the calorimeter system is determined by combusting a standard
substance with a known enthalpy of combustion, such as benzoic acid.

e The enthalpy of combustion of diglycolic acid is calculated from the temperature rise, the
heat capacity of the calorimeter, and the mass of the sample, with corrections made for the
heat of ignition and the formation of any side products like nitric acid.[5][6]

Determination of Heat Capacity via Differential Scanning
Calorimetry (DSC)

The specific heat capacity of a substance can be determined with high precision using a
differential scanning calorimeter.

Principle: DSC measures the difference in heat flow between a sample and a reference
material as a function of temperature, while both are subjected to a controlled temperature
program.

Apparatus:

 Differential Scanning Calorimeter (DSC)

o Sample pans (e.g., aluminum)

o Areference material with a well-known heat capacity (e.g., sapphire)
Procedure (ASTM E1269 Standard Method):

¢ Baseline Run: An empty sample pan and an empty reference pan are placed in the DSC cell,
and a temperature program (heating at a constant rate, e.g., 20 °C/min) is run to obtain a
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baseline heat flow signal.

o Reference Material Run: A known mass of a standard reference material (e.g., a sapphire
disk) is placed in the sample pan, and the same temperature program is run.

o Sample Run: The reference material is replaced with a known mass of diglycolic acid
powder, and the identical temperature program is run again.

o Calculation: The specific heat capacity of the sample at a given temperature is calculated
using the following equation:

Cp,sample = (Cp,std) * (mstd / msample) * (DSCsample - DSCbaseline) / (DSCstd -
DSCbaseline)

where:

[e]

Cp,sample is the specific heat capacity of the sample

o

Cp,std is the known specific heat capacity of the standard

[¢]

mstd and msample are the masses of the standard and the sample, respectively

[¢]

DSCsample, DSCstd, and DSCbaseline are the heat flow signals from the sample,
standard, and baseline runs, respectively.[7][8][9]

Visualization of the Toxicological Pathway

Diglycolic acid exerts its toxic effects primarily through the disruption of mitochondrial function
in renal proximal tubule cells. The following diagram illustrates the key steps in this pathway.
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Caption: Mitochondrial toxicity pathway of diglycolic acid.

Conclusion

This technical guide provides a summary of the currently available thermodynamic data for
diglycolic acid, outlines the standard experimental procedures for determining these
properties, and visualizes its primary mechanism of toxicity. While experimentally determined
thermodynamic values for properties such as enthalpy of formation and Gibbs free energy
remain elusive in the literature, the provided estimated values serve as a useful reference for
researchers. The detailed experimental protocols offer a clear path for future studies to obtain
these crucial data points. The visualization of the toxicological pathway highlights the molecular
mechanisms underlying diglycolic acid-induced nephrotoxicity, providing a valuable tool for
researchers in toxicology and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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